Cas no 1797350-89-0 (3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide)
3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide
- AKOS024567172
- F6448-0635
- 1797350-89-0
- 3,4-difluoro-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide
- 3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide
-
- Inchi: 1S/C14H13F2N3O2/c15-12-2-1-9(5-13(12)16)14(20)18-10-6-17-19(7-10)11-3-4-21-8-11/h1-2,5-7,11H,3-4,8H2,(H,18,20)
- InChI Key: KZGSCBFGIJSGKU-UHFFFAOYSA-N
- SMILES: C(NC1=CN(C2CCOC2)N=C1)(=O)C1=CC=C(F)C(F)=C1
Computed Properties
- Exact Mass: 293.09758299g/mol
- Monoisotopic Mass: 293.09758299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 56.2Ų
3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6448-0635-2μmol |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 2μl |
$57.0 | 2023-05-20 | |
| Life Chemicals | F6448-0635-5μmol |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 5μl |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6448-0635-10μmol |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 10μl |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6448-0635-20μmol |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 20μl |
$79.0 | 2023-05-20 | |
| Life Chemicals | F6448-0635-1mg |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F6448-0635-2mg |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F6448-0635-3mg |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 3mg |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6448-0635-4mg |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 4mg |
$66.0 | 2023-05-20 | |
| Life Chemicals | F6448-0635-5mg |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 5mg |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6448-0635-10mg |
3,4-difluoro-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797350-89-0 | 90%+ | 10mg |
$79.0 | 2023-05-20 |
3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide
3,4-Difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide (CAS No. 1797350-89-0): A Comprehensive Overview
3,4-Difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide, identified by the CAS registry number 1797350-89-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with a pyrazole ring substituted by an oxolane group and two fluorine atoms at the 3 and 4 positions of the benzene ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.
The synthesis of 3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the efficiency of its production, aligning with the growing demand for sustainable chemical processes.
One of the most promising applications of 3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide lies in its potential as a lead compound in drug discovery. The pyrazole ring is known for its ability to act as a scaffold in medicinal chemistry, often exhibiting bioactivity against various targets such as kinases, proteases, and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that it could serve as a starting point for developing treatments for Alzheimer's disease and other related conditions.
In addition to its pharmacological potential, 3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide has shown interesting properties in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing applications. For instance, researchers have explored its utility in constructing metalloporphyrin-based sensors for detecting heavy metal ions in aqueous environments. The fluorine atoms on the benzene ring contribute to both electronic tuning and structural rigidity, which are crucial for such applications.
The structural versatility of 3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide also makes it an attractive candidate for exploring supramolecular chemistry. Recent studies have highlighted its ability to self-assemble into ordered nanostructures under specific conditions. These assemblies exhibit unique optical and electronic properties, opening avenues for applications in nanotechnology and advanced materials.
From an analytical standpoint, the characterization of 3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-y l]benzamide has been significantly enhanced by modern spectroscopic techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure, conformational flexibility, and solid-state packing arrangements.
In conclusion, 3,4-difluoro-N-[1-(oxolan -3 - yl ) pyrazol - 4 - yl ] benzamide (CAS No . 1797350 -89 -0) is a multifaceted compound with diverse applications across chemistry and related disciplines . Its unique structure , combined with recent advancements in synthesis , characterization , and application development , positions it as a valuable tool for both academic research and industrial innovation . As research continues to uncover new aspects of this compound , its role in advancing science and technology is expected to grow significantly .
1797350-89-0 (3,4-difluoro-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)